![molecular formula C18H22N2O3 B6636179 2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide](/img/structure/B6636179.png)
2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide
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Overview
Description
2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide, also known as MMEA, is a chemical compound that has been widely studied for its potential applications in scientific research. MMEA is a member of the class of compounds known as anilinoacetamides, which have been shown to have a range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide is not fully understood, but it is believed to act primarily by modulating the activity of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may contribute to the neuroprotective effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In addition to its effects on acetylcholinesterase activity, this compound has been shown to modulate the activity of other enzymes and receptors, including butyrylcholinesterase, monoamine oxidase, and the dopamine transporter. This compound has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective and anticancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide in lab experiments is its well-established synthesis method and relatively low cost. This compound is also relatively stable and can be stored for extended periods of time without significant degradation. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on 2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide and related compounds. One area of interest is the development of new drugs based on the structure of this compound that have improved efficacy and safety profiles. Another area of interest is the further exploration of the neuroprotective and anticancer properties of this compound, including the identification of specific molecular targets and mechanisms of action. Finally, there is a need for further studies to investigate the potential side effects and toxicity of this compound in vivo, as well as its pharmacokinetic properties and optimal dosing regimens.
Synthesis Methods
2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide can be synthesized using a variety of methods, but one of the most common approaches involves the reaction of 4-methylaniline with 2-(2-methoxyethoxy)acetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using standard techniques such as column chromatography.
Scientific Research Applications
2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer biology, and drug discovery. In neuroscience research, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer biology, this compound has been shown to inhibit the growth of cancer cells and may have potential as a chemotherapeutic agent. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
2-(2-methoxyethoxy)-N-[2-(4-methylanilino)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-14-7-9-15(10-8-14)19-16-5-3-4-6-17(16)20-18(21)13-23-12-11-22-2/h3-10,19H,11-13H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYCSQZLUEWBJSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=CC=CC=C2NC(=O)COCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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